Cas no 74549-17-0 (Pentane,1,1-bis(2-propen-1-yloxy)-)

Pentane,1,1-bis(2-propen-1-yloxy)- structure
74549-17-0 structure
Product Name:Pentane,1,1-bis(2-propen-1-yloxy)-
CAS No:74549-17-0
MF:C11H20O2
MW:184.275303840637
CID:567517
PubChem ID:3018524
Update Time:2025-04-19

Pentane,1,1-bis(2-propen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

    • Pentane,1,1-bis(2-propen-1-yloxy)-
    • 1,1-bis(allyloxy)pentane
    • 1,1-bis(prop-2-enoxy)pentane
    • 1,1-bis(prop-2-en-1-yloxy)pentane
    • SCHEMBL11246030
    • NS00059712
    • DTXSID60996071
    • 74549-17-0
    • EINECS 277-921-1
    • 1,1-Bis[(prop-2-en-1-yl)oxy]pentane
    • Inchi: 1S/C11H20O2/c1-4-7-8-11(12-9-5-2)13-10-6-3/h5-6,11H,2-4,7-10H2,1H3
    • InChI Key: KWRBYSVDENXDJB-UHFFFAOYSA-N
    • SMILES: O(CC=C)C(CCCC)OCC=C

Computed Properties

  • Exact Mass: 184.1464
  • Monoisotopic Mass: 184.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46

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